Cas no 4019-63-0 (Anisole-d3 (methyl-d3))

• Product Name: Anisole-d3 (methyl-d3)
• CAS No: 4019-63-0
• MF: C₇H₈O
• MW: 111.156307220459
• CID: 925470
• PubChem ID: 12209347
• Update Time: 2025-06-08

Anisole-d3 (methyl-d3) Chemical and Physical Properties

Names and Identifiers

• anisole-methyl-d3
• ANISOLE, [METHYL-D3]
• 4019-63-0
• SCHEMBL2875951
• DTXSID60480546
• trideuteriomethoxybenzene
• Anisole-(methyl-d3), 99 atom % D
• Anisole-(methyl-d3)
• Methoxy-d3-benzene
• D99695
• Benzene, methoxy-d3- (9CI, ACI); Anisole-a,a,a-d3 (6CI, 7CI, 8CI); Methoxy-d3benzene (ACI); (Trideuteriomethoxy)benzene
• Anisole-d3 (methyl-d3)

• Inchi： 1S/C7H8O/c1-8-7-5-3-2-4-6-7/h2-6H,1H3/i1D3
• InChI Key： RDOXTESZEPMUJZ-FIBGUPNXSA-N
• SMILES： O(C([2H])([2H])[2H])C1C=CC=CC=1

Computed Properties

• Exact Mass: 111.076345112g/mol
• Monoisotopic Mass: 111.076345112g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 55.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.023 g/mL at 25 °C
• Melting Point: -37 °C(lit.)
• Boiling Point: 154 °C(lit.)
• Flash Point: 125 °F
• Refractive Index: n20/D 1.5164(lit.)
• Solubility: Not determined
• Vapor Pressure: 5.25 mm Hg ( 50 °C)

Anisole-d3 (methyl-d3) Security Information

• Hazardous Material transportation number：UN 2222 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-36/37/38-22
• Safety Instruction： 16-27-36/37/39-24/25-23
• Hazardous Material Identification：

Additional information on Anisole-d3 (methyl-d3)

Anisole-d3 (methyl-d3): A Comprehensive Overview of CAS No. 4019-63-0

Anisole-d3 (methyl-d3), with the CAS number 4019-63-0, is a deuterated derivative of anisole, a widely used organic compound in various scientific and industrial applications. This compound is particularly valuable in the fields of analytical chemistry, pharmaceutical research, and materials science due to its unique properties and stable isotopic composition.

Anisole-d3 (methyl-d3) is characterized by its molecular formula C₇H₉D₃O, where the three hydrogen atoms on the methyl group are replaced by deuterium atoms. This deuterium substitution provides several advantages, including enhanced stability, reduced reactivity, and improved detectability in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

In analytical chemistry, Anisole-d3 (methyl-d3) serves as an internal standard for quantitative analysis. Its deuterated nature ensures that it does not interfere with the target analytes, making it an ideal choice for calibrating instruments and ensuring accurate measurements. Recent studies have highlighted its utility in complex matrix analysis, where it helps to minimize matrix effects and improve the precision of analytical results.

In the realm of pharmaceutical research, Anisole-d3 (methyl-d3) plays a crucial role in drug metabolism studies. Deuterated compounds are often used to trace metabolic pathways and understand the pharmacokinetics of drugs. By incorporating Anisole-d3 (methyl-d3) into drug molecules, researchers can track the distribution, metabolism, and excretion of these compounds with greater accuracy. This information is vital for optimizing drug formulations and predicting potential side effects.

The use of deuterated compounds like Anisole-d3 (methyl-d3) has also gained traction in the field of materials science. In polymer synthesis, deuterated monomers can be used to study the kinetics and mechanisms of polymerization reactions. The stable isotopic composition of these compounds allows for detailed characterization of polymer structures using NMR spectroscopy, providing insights into their physical and chemical properties.

Anisole-d3 (methyl-d3) is synthesized through a well-established process involving the deuteration of anisole. This process typically involves the reaction of anisole with deuterium gas or a deuterated reagent under controlled conditions. The resulting product is then purified to ensure high purity and isotopic enrichment. Recent advancements in deuteration techniques have led to more efficient and cost-effective methods for producing high-quality deuterated compounds.

The safety profile of Anisole-d3 (methyl-d3) is generally favorable, as it is considered a low-toxicity compound. However, like any chemical substance, it should be handled with appropriate precautions to ensure user safety. Proper storage conditions, such as maintaining a dry environment and avoiding exposure to high temperatures, are essential to preserve its stability and integrity.

In conclusion, Anisole-d3 (methyl-d3), with its CAS number 4019-63-0, is a versatile and valuable compound in various scientific disciplines. Its unique properties make it an indispensable tool for researchers working in analytical chemistry, pharmaceutical research, and materials science. As research continues to advance, the applications of this deuterated compound are likely to expand, further solidifying its importance in these fields.